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Introduction
Lolamicin is a novel, experimental antibiotic demonstrating a high degree of selectivity for

Gram-negative pathogens while notably sparing the commensal gut microbiota.[1][2]

Discovered by a team led by Paul Hergenrother at the University of Illinois Urbana-Champaign

and first reported in 2024, this compound targets the lipoprotein transport (Lol) system, a

pathway essential for Gram-negative bacteria.[3] Its unique dual-selectivity—distinguishing

between Gram-negative and Gram-positive bacteria, and further between pathogenic and

commensal Gram-negative strains—positions it as a promising candidate for the next

generation of antibiotics, potentially mitigating common side effects like secondary

Clostridioides difficile infections.[1][4] This document provides a technical overview of

Lolamicin, including its chemical properties, mechanism of action, biological activity, and key

experimental methodologies.

Chemical Properties and Molecular Structure
Lolamicin is identified by the CAS Number 2930690-12-1.[3][5][6] Its chemical and physical

properties are summarized in the table below.
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Property Value Source

CAS Number 2930690-12-1 [2][3][5][6]

Molecular Formula C₂₄H₂₀N₄O [3][5][7]

Molecular Weight 380.44 g/mol [5][7]

IUPAC Name

3-[[3-[4-(2,6-dimethylpyridin-4-

yl)-1H-pyrazol-5-

yl]phenoxy]methyl]benzonitrile

[7]

SMILES

CC1=CC(=CC(C)=N1)C1=CN

N=C1C1=CC=CC(OCC2=CC(

=CC=C2)C#N)=C1

[3]

InChI Key
CIXIQLLJOWEAKU-

UHFFFAOYSA-N
[3][6]

The two-dimensional molecular structure of Lolamicin is represented by its SMILES string and

can be visualized from its formal chemical name.

Mechanism of Action
Lolamicin selectively targets the Lol lipoprotein transport system, which is essential for the

survival of Gram-negative bacteria.[1][8] This system is responsible for trafficking lipoproteins

from the inner membrane to the outer membrane, a process vital for maintaining the integrity of

the outer membrane.[4][8] The Lol system is absent in Gram-positive bacteria, which provides

the basis for Lolamicin's Gram-negative selectivity.[1]

The core of this system is the LolCDE complex, an ATP-binding cassette (ABC) transporter

embedded in the inner membrane.[4][9] Lolamicin functions by competitively binding to the

LolCDE complex, thereby inhibiting the transport of lipoproteins.[2][4][5] This disruption of

lipoprotein trafficking compromises the bacterial outer membrane, leading to cell swelling and

eventual cell death.[2][9] The selective killing of pathogenic Gram-negative bacteria over

commensal ones is attributed to low sequence homology in the LolCDE target between these

bacterial groups.[10][11]
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Figure 1: Mechanism of Action of Lolamicin.
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In Vitro Activity
Lolamicin has demonstrated potent activity against a wide range of multidrug-resistant Gram-

negative clinical isolates.[10][12] It is particularly effective against pathogenic species while

showing significantly less activity against commensal bacteria and Gram-positive organisms.

Organism Type Examples MIC Range (µg/mL) Source

Gram-Negative

Pathogens

E. coli, K.

pneumoniae, E.

cloacae, S.

typhimurium

0.008 - 8 [6]

Gram-Negative

Commensals
Various gut species >128 [6]

Gram-Positive

Pathogens/Commens

als

Various species >128 [6]

Studies have shown that Lolamicin is active against over 130 multidrug-resistant clinical

isolates.[1][2] In time-kill assays, Lolamicin exhibited bactericidal effects against E. coli and E.

cloacae, and a bacteriostatic effect against K. pneumoniae.

In Vivo Efficacy
Lolamicin has shown significant efficacy in multiple mouse models of acute pneumonia and

septicemia caused by multidrug-resistant Gram-negative bacteria.[1][4] The compound is orally

bioavailable and well-tolerated in mice.[2][9]
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Infection
Model

Pathogen
Treatment
Regimen

Survival
Rate (%)

Bacterial
Load
Reduction

Source

Septicemia

Drug-

resistant E.

coli

200 mg/kg

(oral, BID, 3

days)

100% (vs.

13% in

untreated)

Significant [4][8]

Pneumonia

Drug-

resistant E.

coli

200 mg/kg

(oral, BID, 3

days)

70%

Significant

reduction in

lung CFUs

[4][6][8]

Septicemia

Drug-

resistant K.

pneumoniae

100 mg/kg

(IP, BID, 3

days)

100% - [12]

Microbiome-Sparing Effects
A key feature of Lolamicin is its ability to treat infections without causing significant disruption

to the gut microbiome.[3][4] This was evaluated in mouse models by treating healthy mice with

Lolamicin and comparing the effects on their fecal microbiota to those of broad-spectrum

antibiotics like amoxicillin and clindamycin.

Analysis via 16S rRNA sequencing of fecal samples showed that, unlike amoxicillin and

clindamycin which caused major shifts in microbial populations, Lolamicin treatment resulted

in a gut microbiome composition that was stable and similar to that of vehicle-treated controls.

[3][4] Consequently, mice treated with Lolamicin were able to spontaneously clear a

secondary challenge with Clostridioides difficile, a common and dangerous complication

associated with antibiotic-induced dysbiosis.[1][4]

Methodology Overviews
The following sections provide an overview of the key experimental protocols used in the

evaluation of Lolamicin. These are based on descriptions in published literature and are not

intended as exhaustive, step-by-step laboratory guides.

Minimum Inhibitory Concentration (MIC) Determination
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The in vitro activity of Lolamicin was assessed using the broth microdilution method according

to the guidelines of the Clinical and Laboratory Standards Institute (CLSI).

Preparation: A two-fold serial dilution of Lolamicin is prepared in Mueller-Hinton broth in a

96-well microtiter plate.

Inoculation: Each well is inoculated with a standardized suspension of the test bacteria (e.g.,

E. coli, K. pneumoniae) to a final concentration of approximately 5 x 10⁵ CFU/mL.

Controls: A positive control (bacteria with no antibiotic) and a negative control (broth only)

are included on each plate.

Incubation: The plates are incubated at 37°C for 18-24 hours.

Analysis: The MIC is determined as the lowest concentration of Lolamicin that completely

inhibits visible bacterial growth.

In Vivo Efficacy Models (Acute Pneumonia &
Septicemia)
The in vivo efficacy of Lolamicin was tested in CD-1 mice using models for acute pneumonia

and septicemia.
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Phase 1: Infection

Phase 2: Treatment

Phase 3: Monitoring & Endpoints

Induce infection in CD-1 mice
(e.g., intranasal for pneumonia,
intraperitoneal for septicemia)

with MDR Gram-negative bacteria
(e.g., E. coli AR0349)

Administer treatment post-infection:
- Group 1: Vehicle control

- Group 2: Lolamicin (e.g., 200 mg/kg, oral)
- Dosing: Twice daily for 3 days

2-4h post-infection

Monitor mice for signs of illness
and record survival over a set period

(e.g., 7-10 days)

Endpoint Analysis:
- Survival Rate Calculation

- Bacterial Load (CFU) in target organs
(e.g., lungs, spleen)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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